Cas no 1192613-40-3 (1-ethyl-1H-Imidazole-5-carboxylic acid ethyl ester)

• Product Name: 1-ethyl-1H-Imidazole-5-carboxylic acid ethyl ester
• CAS No: 1192613-40-3
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 1101225
• PubChem ID: 46222622
• Update Time: 2025-04-20

1-ethyl-1H-Imidazole-5-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-1H-Imidazole-5-carboxylic acid ethyl ester
• SCHEMBL24793268
• DB-385050
• 1192613-40-3
• Ethyl 1-ethyl-1H-imidazole-5-carboxylate

• Inchi： 1S/C8H12N2O2/c1-3-10-6-9-5-7(10)8(11)12-4-2/h5-6H,3-4H2,1-2H3
• InChI Key： TWQYWZLYADSEDT-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CN=CN1CC)=O

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 44.1Ų